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Compound of Interest

Compound Name: 4'-(Trifluoromethyl)acetophenone

Cat. No.: B133978

Introduction

4'-(Trifluoromethyl)acetophenone, identified by CAS No. 709-63-7, is a halogenated organic
compound derived from acetophenone.[1] Its chemical formula is C9H7F30 and it has a
molecular weight of 188.15.[2][3][4] This compound typically appears as a white to off-white or
faintly yellow crystalline solid with a mild aromatic odor.[1][5][6] It serves as a versatile starting
material in organic synthesis, particularly for introducing the trifluoromethyl group into
molecules, and is used in the synthesis of various pharmaceutical compounds.[1] Given its
application in research and development, a thorough understanding of its safety profile is
critical for researchers, scientists, and drug development professionals. This guide provides an
in-depth overview of its material safety data, handling procedures, and emergency responses.

Hazard Identification and GHS Classification

4'-(Trifluoromethyl)acetophenone is classified as hazardous under the 2012 OSHA Hazard
Communication Standard.[5] The primary hazards are related to irritation of the skin, eyes, and
respiratory system.[5][7] The GHS classification is summarized below.

 Signal Word: Warning[5][7][8]
e Pictogram: GHSO07 (Exclamation Mark)[4]

Hazard Classifications:
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 Skin Irritation, Category 2[5][7]
» Serious Eye Irritation, Category 2[5][7][8]

» Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation), Category 3[5]
[71[9]

o Acute Toxicity (Oral), Category 4[9]
e Hazardous to the Aquatic Environment, Long-Term Hazard, Category 3[9]

Table 1: GHS Hazard and Precautionary Statements
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Code

Hazard Statements

Statement

Reference

H302 Harmful if swallowed. [9]
H315 Causes skin irritation. [718]
H319 Causes serious eye irritation. [718]
May cause respiratory
H335 N [21131[7]
irritation.
Harmful to aquatic life with
H412 [4]

long lasting effects.

Precautionary Statements

Avoid breathing

P261 dust/fume/gas/mist/ivapours/sp  [7][9]
ray.
Wash skin thoroughly after

P264 ) [71[8]
handling.
Do not eat, drink or smoke

P270 ) ) 9]
when using this product.
Use only outdoors or in a well-

P271 . [710°]
ventilated area.
Avoid release to the

P273 _ [9]
environment.
Wear protective

P280 gloves/protective clothing/eye [71[8]1[9]
protection/face protection.
IF ON SKIN: Wash with plenty

P302+P352 [71[81[°]
of water.
IF INHALED: Remove person

P304+P340 to fresh air and keep [21[7119]
comfortable for breathing.
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Code

Statement

Reference

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

(213718l

P312

Call a POISON
CENTER/doctor if you feel

unwell.

[°]

P332+P313

If skin irritation occurs: Get

medical advice/attention.

[8][°]

P337+P313

If eye irritation persists: Get

medical advice/attention.

[8]19]

P362+P364

Take off contaminated clothing

and wash it before reuse.

[719]

P403+P233

Store in a well-ventilated
place. Keep container tightly

closed.

[719]

P405

Store locked up.

(210711

| P501 | Dispose of contents/container to an approved waste disposal plant. [[2][7][9] |

Physical and Chemical Properties

The physical and chemical properties of 4'-(Trifluoromethyl)acetophenone are essential for

safe handling and storage.

Table 2: Physical and Chemical Data
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Property

Appearance

Value

White to faintly yellow low
melting solid

Reference

[11[6]

Physical State

Solid

[5]

Odor Odorless / Mild aromatic [1][5]
Molecular Formula C9H7F30 [21[4]
Molecular Weight 188.15 g/mol [2][4]
Melting Point 30-33°C/86-91.4°F [415]
Boiling Point 79-80°C/174.2-176 °‘F@ 8 ne
mmHg
Flash Point 84 °C / 183.2 °F (closed cup) [41[5]
Specific Gravity 0.920 [2][5]

Water Solubility

Insoluble / No information

available

[1](2]

| Vapor Density | Not applicable |[2][5] |

Safe Handling and Personal Protection

Proper handling and the use of personal protective equipment are crucial to minimize exposure

risk.

Handling Procedures:

Use only in a well-ventilated area or outdoors.[7][9]

Avoid formation of dust and aerosols.[3][7]

Avoid all personal contact, including inhalation of dust or fumes.[9]

Wear suitable protective clothing, gloves, and eye/face protection.[7][9]

© 2025 BenchChem. All rights reserved. 5/12

Tech Support


https://www.guidechem.com/encyclopedia/4-trifluoromethyl-acetophenone-dic6724.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9717518.htm
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/4-trifluoromethyl-acetophenone-dic6724.html
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214450050&productDescription=4-TRIFLUOROMETHYL+ACET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.fishersci.com/store/msds?partNumber=AC214450050&productDescription=4-TRIFLUOROMETHYL+ACET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214450050&productDescription=4-TRIFLUOROMETHYL+ACET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/4-trifluoromethyl-acetophenone-dic6724.html
https://www.fishersci.com/store/msds?partNumber=AC214450050&productDescription=4-TRIFLUOROMETHYL+ACET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214450050&productDescription=4-TRIFLUOROMETHYL+ACET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC7490_msds.pdf
https://www.echemi.com/sds/4-trifluoromethylacetophenone-pid_Rock15979.html
https://store.apolloscientific.co.uk/storage/msds/PC7490_msds.pdf
https://www.echemi.com/sds/4-trifluoromethylacetophenone-pid_Rock15979.html
https://store.apolloscientific.co.uk/storage/msds/PC7490_msds.pdf
https://www.chemicalbook.com/msds/4-trifluoromethyl-acetophenone.pdf
https://www.echemi.com/sds/4-trifluoromethylacetophenone-pid_Rock15979.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Keep away from open flames, hot surfaces, and sources of ignition.[5]

e Do not eat, drink, or smoke when handling this product.[9]

e Wash hands and any exposed skin thoroughly after handling.[2][8]

Storage Conditions:

e Store in a cool, dry, and well-ventilated place.[3][7]

o Keep the container tightly closed.[2][7]

o Store locked up.[2][7][9]

» Store away from incompatible materials such as strong oxidizing agents and reducing
agents.[5][9]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Reference

Safety glasses with side-
shields conforming to

Eye/Face [31[5]
EN166 (EU) or NIOSH (US)

standards.

Handle with chemical-resistant
gloves (e.g., Nitrile). Wear

Skin appropriate protective clothing [31[5][10]
or a lab coat to prevent skin

exposure.

Use a MSHA/NIOSH approved
) dust respirator (e.g., N95) if
Respiratory S [4][10]
ventilation is inadequate or

dust is generated.

| Engineering Controls| Work in a well-ventilated area, such as a fume hood. Eyewash stations
and safety showers should be readily accessible. |[3][5] |
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y
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:
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:
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'
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:
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Caption: A workflow for the safe handling of 4'-(Trifluoromethyl)acetophenone in a lab
setting.

Emergency and First-Aid Procedures

Immediate and appropriate action is vital in the event of an exposure or emergency.

First-Aid Measures:

General Advice: If symptoms persist, consult a physician and show them the safety data
sheet.[2][3]

« Inhalation: Move the victim to fresh air.[3][7] If breathing is difficult, give oxygen; if not
breathing, provide artificial respiration.[7] Seek medical attention if you feel unwell.[2]

o Skin Contact: Immediately take off contaminated clothing.[7] Wash the affected area with
plenty of soap and water for at least 15 minutes.[2][7] If skin irritation occurs, get medical
advice.[7][8]

o Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,
also under the eyelids.[2][3] Remove contact lenses if present and easy to do so.[3][7] If eye
irritation persists, seek medical attention.[2][8]

¢ Ingestion: Rinse mouth with water.[3] Never give anything by mouth to an unconscious
person.[3] Urgent medical attention is likely needed; contact a doctor or Poison Information
Centre.[3][9]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: The compound is not considered a significant fire risk, but containers may
burn.[9] Combustion may produce hazardous fumes, including carbon oxides and hydrogen
fluoride.[3][9]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]
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Caption: A decision-making workflow for first-aid response to an exposure event.

Toxicological and Ecotoxicological Profile

The toxicological data highlights the compound's irritant and moderately toxic properties.

Table 4: Summary of Toxicological Effects
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Effect Finding Classification Reference
o Harmful if
Acute Oral Toxicity Category 4 [9]
swallowed.

Skin o

_ o Causes skin irritation. ~ Category 2 [517][8]
Corrosion/Irritation
Serious Eye Causes serious eye

o N Category 2 [51071[8]
Damage/Irritation irritation.
_ o May cause respiratory

Respiratory Irritation STOT SE, Category 3 [5][7]

irritation.

| Chronic Toxicity | No data available. | - |[7] |
Ecotoxicity:
e The material is classified as harmful to aquatic life with long-lasting effects (H412).[9]

e |t should not be allowed to enter drains or surface waters.[3][9]

Experimental Protocols

The hazard classifications presented in this guide are derived from standardized toxicological
and environmental studies. However, the detailed experimental methodologies and raw data for
these classifications are not publicly available within the provided Material Safety Data Sheets.
The information is typically held by the chemical manufacturer or regulatory bodies.

Research literature mentions experimental work involving 4'-(Trifluoromethyl)acetophenone,
such as studies on its phosphorescence emission spectra and its use in enantioselective
addition reactions.[6][11] These studies focus on its chemical properties and reactivity rather
than its toxicological profile. For detailed toxicological protocols, direct inquiry to the supplier or
consultation of comprehensive chemical regulation databases (e.g., ECHA) would be
necessary.

Conclusion
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4'-(Trifluoromethyl)acetophenone is a valuable reagent in chemical synthesis but requires
careful management due to its hazards. It is a skin, eye, and respiratory irritant, and is harmful
if swallowed. Adherence to strict safety protocols, including the use of proper personal
protective equipment and adequate ventilation, is mandatory to ensure the safety of laboratory
personnel. All researchers must be familiar with the emergency and first-aid procedures before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. guidechem.com [guidechem.com]

. fishersci.com [fishersci.com]

. chemicalbook.com [chemicalbook.com]

. 4 -(Trifluoromethyl)acetophenone 98 709-63-7 [sigmaaldrich.com]
. fishersci.com [fishersci.com]

. 4'-(Trifluoromethyl)acetophenone | 709-63-7 [chemicalbook.com]
. echemi.com [echemi.com]

. Vector SDS and Chemical Management [und-nd.newlook.safeschoolssds.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
¢ 10. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
o 11. 4-(=8FE)ZER 98% | Sigma-Aldrich [sigmaaldrich.com]

¢ To cite this document: BenchChem. [A Technical Guide to the Material Safety of 4'-
(Trifluoromethyl)acetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133978#4-trifluoromethyl-acetophenone-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b133978?utm_src=pdf-body
https://www.benchchem.com/product/b133978?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-trifluoromethyl-acetophenone-dic6724.html
https://www.fishersci.com/store/msds?partNumber=AC214450050&productDescription=4-TRIFLUOROMETHYL+ACET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-trifluoromethyl-acetophenone.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9717518.htm
https://www.echemi.com/sds/4-trifluoromethylacetophenone-pid_Rock15979.html
https://und-nd.newlook.safeschoolssds.com/document/view/96ee579f-dae9-4c63-872d-0575359a70c3/097cdc55-9ee7-4dba-9d2a-e7bb5d0b4076/4%E2%80%B2-(Trifluoromethyl)acetophenone,%20Aldrich%20233188
https://store.apolloscientific.co.uk/storage/msds/PC7490_msds.pdf
https://images-na.ssl-images-amazon.com/images/I/41Y5ohyo6bL.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/233188
https://www.benchchem.com/product/b133978#4-trifluoromethyl-acetophenone-material-safety-data-sheet-msds
https://www.benchchem.com/product/b133978#4-trifluoromethyl-acetophenone-material-safety-data-sheet-msds
https://www.benchchem.com/product/b133978#4-trifluoromethyl-acetophenone-material-safety-data-sheet-msds
https://www.benchchem.com/product/b133978#4-trifluoromethyl-acetophenone-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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